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These application notes provide a comprehensive overview of the application of Natural

language processing (NLP) techniques for the classification of Notices to Airmen (NOTAMs).

This document outlines detailed methodologies for key experiments, summarizes quantitative

data from relevant studies, and provides visualizations of experimental workflows.

Introduction to NOTAM Classification
Notices to Airmen (NOTAMs) are critical safety messages that alert pilots and other aviation

personnel to potential hazards along a flight route or at a specific location.[1][2] These

messages are written in a specialized, abbreviated format, making them challenging to interpret

quickly and efficiently. The sheer volume of NOTAMs issued daily further complicates the task

of identifying the most relevant and critical information for a specific flight.[2] NLP offers a

powerful set of tools to automate the classification and analysis of NOTAMs, thereby enhancing

aviation safety and operational efficiency. By leveraging machine learning and deep learning

models, it is possible to categorize NOTAMs based on their content, identify the type of hazard

they describe, and even assess their urgency.
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Several NLP techniques have been successfully applied to the task of NOTAM classification.

These range from traditional machine learning approaches to more advanced deep learning

architectures.

1. Traditional Machine Learning Approaches:

Text Preprocessing: This is a crucial initial step that involves cleaning and standardizing the

raw NOTAM text. Common preprocessing steps include:

Lowercasing: Converting all text to lowercase to ensure uniformity.

Punctuation Removal: Eliminating punctuation marks that may not carry significant

meaning for classification.

Stopword Removal: Removing common words (e.g., "the," "is," "a") that do not contribute

to the specific meaning of the NOTAM.

Tokenization: Breaking down the text into individual words or sub-word units.

Lemmatization/Stemming: Reducing words to their base or root form.

Feature Extraction: After preprocessing, the text data needs to be converted into a numerical

format that machine learning models can understand. Common techniques include:

Bag-of-Words (BoW): Representing text as a collection of its words, disregarding grammar

and word order but keeping track of frequency.

Term Frequency-Inverse Document Frequency (TF-IDF): A statistical measure that

evaluates how relevant a word is to a document in a collection of documents.

Classification Models: Once the text is represented numerically, various supervised machine

learning algorithms can be used for classification, including:

Support Vector Machines (SVM)

Naive Bayes

Logistic Regression
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Random Forest

2. Deep Learning Approaches:

Deep learning models, particularly those based on neural networks, have shown significant

promise in NOTAM classification due to their ability to learn complex patterns and

representations from data.

Word Embeddings: These are dense vector representations of words that capture their

semantic relationships. Popular pre-trained word embeddings include:

Word2Vec

GloVe

FastText

Recurrent Neural Networks (RNNs): Architectures like Long Short-Term Memory (LSTM) and

Gated Recurrent Units (GRUs) are well-suited for processing sequential data like text.

Transformer-Based Models: These models, such as the Bidirectional Encoder

Representations from Transformers (BERT), have become the state-of-the-art for many NLP

tasks.[3][4] BERT is pre-trained on a massive corpus of text and can be fine-tuned for

specific tasks like NOTAM classification with remarkable success.[3][4] Other notable

transformer models include RoBERTa and XLNet.[1]

Data Presentation: Performance of NLP Models in
NOTAM Classification
The following table summarizes the performance of various NLP models on the task of NOTAM
classification, based on findings from the cited research.
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Model
Architect
ure

Word
Embeddi
ngs

Dataset Accuracy Precision Recall F1-Score

Recurrent

Neural

Network

(RNN)

GloVe

Open-

source

NOTAM

data

> 0.75 - - -

Recurrent

Neural

Network

(RNN)

Word2Vec

Open-

source

NOTAM

data

> 0.75 - - -

Recurrent

Neural

Network

(RNN)

FastText

Open-

source

NOTAM

data

> 0.75 - - -

Fine-tuned

BERT

BERT base

uncased

Open-

source

NOTAM

data

~99% - - -

Note: Specific precision, recall, and F1-score values were not always available in the reviewed

literature. The accuracy of RNN models is reported as a general finding from a feasibility study.

[3]

Experimental Protocols
This section provides detailed methodologies for key experiments in NOTAM classification

using NLP.

Protocol 1: Data Preprocessing for NOTAM
Classification
This protocol outlines the steps for cleaning and preparing raw NOTAM text for machine

learning models.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://ntrs.nasa.gov/api/citations/20230017551/downloads/20230017551_SciTech_2024_FINAL.pdf
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6291764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To transform raw NOTAM text into a clean and structured format suitable for feature

extraction.

Materials:

Raw NOTAM dataset (in CSV or similar format)

Python environment (e.g., Jupyter Notebook)

NLP libraries: NLTK, spaCy, or similar

Procedure:

Load Data: Import the raw NOTAM data into a pandas DataFrame.

Lowercase Conversion: Convert all text in the NOTAM message column to lowercase.

Punctuation Removal: Remove all punctuation marks from the text.

Stopword Removal: Remove common English stopwords. A custom list of domain-specific

stopwords can be added for better performance.

Tokenization: Split the cleaned text into individual words (tokens).

Lemmatization: Convert each token to its base form (lemma).

Save Processed Data: Store the cleaned and tokenized text for use in model training.

Protocol 2: NOTAM Classification using a Fine-Tuned
BERT Model
This protocol describes the process of fine-tuning a pre-trained BERT model for NOTAM
classification.

Objective: To train a highly accurate classifier for categorizing NOTAMs.

Materials:
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Preprocessed NOTAM dataset

Python environment with deep learning libraries: TensorFlow or PyTorch

Hugging Face Transformers library

Pre-trained BERT model (e.g., 'bert-base-uncased')

Procedure:

Load Preprocessed Data: Load the cleaned NOTAM text and their corresponding labels.

Train-Test Split: Divide the dataset into training and testing sets (e.g., 80% training, 20%

testing).[3]

Tokenization for BERT: Use the BERT tokenizer to convert the text into a format suitable for

the model, including token IDs, attention masks, and token type IDs.

Create Data Loaders: Prepare the training and testing data in batches for efficient model

training.

Load Pre-trained BERT Model: Load the pre-trained BERT model for sequence classification

from the Hugging Face library.

Define Hyperparameters: Set the hyperparameters for training, such as learning rate,

number of epochs, and batch size.

Fine-Tuning: Train the model on the NOTAM training dataset. The model's pre-trained

weights will be adjusted (fine-tuned) for the specific task of NOTAM classification.

Evaluation: Evaluate the performance of the fine-tuned model on the testing set using

metrics such as accuracy, precision, recall, and F1-score.

Inference: The trained model can then be used to classify new, unseen NOTAMs in real-

time.[3][4]
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The following diagrams illustrate the key workflows described in these application notes.

Raw NOTAM Text Convert to Lowercase Remove Punctuation Remove Stopwords Tokenization Lemmatization Cleaned, Tokenized Text

Click to download full resolution via product page

Caption: Workflow for NOTAM Data Preprocessing.
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Caption: Workflow for Fine-Tuning a BERT Model for NOTAM Classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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